Cas no 53584-33-1 ((+)-Thermopsine)

(+)-Thermopsine structure
(+)-Thermopsine structure
Product Name:(+)-Thermopsine
CAS No:53584-33-1
MF:C15H20N2O
MW:244.3321
CID:890004
PubChem ID:682648
Update Time:2024-11-07

(+)-Thermopsine Chemical and Physical Properties

Names and Identifiers

    • (+)-Thermopsine
    • AGANODINE
    • Hexalupin
    • DTXSID30201801
    • 53584-33-1
    • Hexalupine
    • TNP00327
    • SCHEMBL177724
    • 7,14-Methano-4H,6H-dipyrido(1,2-a:1',2'-e)(1,5)diazocin-4-one, 7,7a,8,9,10,11,13,14-octahydro-, (7S-(7a,7aalpha,14alpha))-
    • CHEMBL1454284
    • NCGC00017377-01
    • (1S,9S,10R)-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4-dien-6-one
    • DTXCID20124292
    • (1S,9S,10R)-7,15-diazatetracyclo(7.7.1.02,7.010,15)heptadeca-2,4-dien-6-one
    • Inchi: InChI=1S/C15H20N2O/c18-15-6-3-5-14-11-8-12(10-17(14)15)13-4-1-2-7-16(13)9-11/h3,5-6,11-13H,1-2,4,7-10H2/t11-,12-,13+/m0/s1
    • InChI Key: FQEQMASDZFXSJI-RWMBFGLXSA-N
    • SMILES: C1CCN2CC3CC(C2C1)CN4C3=CC=CC4=O

Computed Properties

  • Exact Mass: 244.157563266g/mol
  • Monoisotopic Mass: 244.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 23.6Ų
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